Cas no 1510421-60-9 (Ethyl 3-amino-5-bromo-4-methylbenzoate)

• Product Name: Ethyl 3-amino-5-bromo-4-methylbenzoate
• CAS No: 1510421-60-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5833976
• PubChem ID: 81472063
• Update Time: 2025-05-24

Ethyl 3-amino-5-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS020050308
• ethyl 3-amino-5-bromo-4-methylbenzoate
• EN300-5068465
• 1510421-60-9
• Ethyl 3-amino-5-bromo-4-methylbenzoate

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)7-4-8(11)6(2)9(12)5-7/h4-5H,3,12H2,1-2H3
• InChI Key： UNSKNSQRUMCZKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(=C1C)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-5-bromo-4-methylbenzoate

Ethyl 3-amino-5-bromo-4-methylbenzoate (CAS No. 1510421-60-9): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-amino-5-bromo-4-methylbenzoate, identified by its unique chemical identifier CAS No. 1510421-60-9, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its aromatic structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both amino and bromo substituents, along with a methyl group, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural motif of Ethyl 3-amino-5-bromo-4-methylbenzoate consists of a benzoate ester linked to an aromatic ring substituted with an amino group at the 3-position, a bromine atom at the 5-position, and a methyl group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and utility in various chemical transformations. The benzoate moiety is particularly noteworthy, as it is commonly employed in the synthesis of more complex molecules, including pharmacophores that exhibit biological activity.

In recent years, Ethyl 3-amino-5-bromo-4-methylbenzoate has been explored in the development of novel therapeutic agents. Its structural features make it a promising candidate for further derivatization, allowing researchers to tailor its properties for specific biological targets. For instance, the amino group can be further functionalized to introduce additional pharmacological properties, while the bromine atom serves as a handle for cross-coupling reactions, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of Ethyl 3-amino-5-bromo-4-methylbenzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. Ethyl 3-amino-5-bromo-4-methylbenzoate has been utilized as a key intermediate in the synthesis of such inhibitors, contributing to advancements in this rapidly evolving field.

Moreover, Ethyl 3-amino-5-bromo-4-methylbenzoate has found applications in the study of neurodegenerative diseases. The benzoate ester moiety is known to interact with central nervous system receptors and enzymes, making it a valuable scaffold for developing drugs that can modulate neuronal activity. Recent studies have highlighted its potential in alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify its structure allows for the optimization of pharmacokinetic properties, enhancing its therapeutic potential.

The bromine substituent in Ethyl 3-amino-5-bromo-4-methylbenzoate also facilitates its use in photoredox catalysis, a powerful tool for constructing complex organic molecules under mild conditions. Photoredox reactions involve the use of light to drive electron transfer processes, enabling the formation of carbon-carbon bonds that would be otherwise challenging to achieve through traditional synthetic methods. This capability has been leveraged in the preparation of novel heterocyclic compounds, which are increasingly recognized for their biological significance.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 3-amino-5-bromo-4-methylbenzoate. Molecular modeling studies have provided insights into its interactions with biological targets, allowing researchers to predict and optimize its pharmacological properties before conducting experimental validations. These computational approaches have accelerated the drug discovery process significantly, reducing both time and costs associated with developing new therapeutic agents.

In conclusion, Ethyl 3-amino-5-bromo-4-methylbenzoate (CAS No. 1510421-60-9) stands out as a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound, it is expected to play an even greater role in advancing our understanding of biological processes and developing innovative treatments for various diseases.